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Compound of Interest

Compound Name: (2,2,3,4,4-d5)-Zymosterol

Cat. No.: B11939562

Get Quote

Executive Summary & Scientific Context
(2,2,3,4,4-d5)-Zymosterol is a high-value, stable isotope-labeled sterol intermediate (

) primarily used as an Internal Standard (ISTD) in GC-MS and LC-MS cholesterol biosynthesis
assays.

The Critical Distinction: Unlike radioisotopes (

or

), deuterium-labeled compounds are non-radioactive. However, because they are lipophilic
sterols often dissolved in hazardous organic solvents (Chloroform, Methanol, Hexane), their
disposal is governed by chemical toxicity and RCRA (Resource Conservation and Recovery
Act) regulations, not nuclear regulatory commissions.

Operational Risk: Improper disposal of d5-Zymosterol poses two risks:

Regulatory Violation: Misclassifying halogenated solvent mixtures.

Analytical Contamination: Trace amounts of d5-Zymosterol remaining in glassware can

cause "ghost peaks" in future mass spectrometry runs, invalidating expensive quantitation
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data.

Hazard Identification & Safety Profile
Before initiating disposal, verify the state of the material. Zymosterol itself is generally classified

as an Irritant, but the matrix dictates the disposal stream.

Parameter Specification

CAS Number
Unlabeled: 128-33-6 (Labeled variants often

share CAS or have specific internal IDs)

Physical State
White solid powder (Neat) or Colorless solution

(Solvated)

Solubility
Lipophilic (Soluble in Chloroform, Ethanol,

Methanol; Insoluble in Water)

Primary Hazard
Skin/Eye Irritant (H315, H319).[1] Not P-listed

(Acutely Toxic).[2][3][4]

RCRA Status
Regulated based on solvent characteristic

(Ignitability D001, Toxicity D003).

Pre-Disposal Assessment (The "Stop & Think"
Protocol)
This self-validating step prevents costly waste stream contamination.

Step 1: Is the material Radioactive?

NO. (2,2,3,4,4-d5)-Zymosterol is a stable isotope. Do NOT place in radioactive waste bins.

Doing so triggers unnecessary, expensive decay-in-storage protocols.

Step 2: Is the material in solution?

YES: Identify the solvent.

Chloroform/DCM:MUST go to Halogenated Waste.
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Methanol/Ethanol/Hexane: Non-Halogenated Organic Waste.

NO (Solid): Hazardous Solid Waste (Trace contaminated).

Detailed Disposal Workflows
Scenario A: Solvated Standards (Liquid Waste)
Most common scenario: Expired internal standard stock solutions.

The Mechanism: Segregation is driven by the cost of incineration. Halogenated solvents

(containing Cl, F, Br) require higher burn temperatures to prevent dioxin formation and are

significantly more expensive to dispose of than non-halogenated solvents.

Solvent Verification: Check the vial label. If the solvent contains Chloroform (

) or Methylene Chloride (

), proceed to Stream A. If Methanol (

) or Hexane, proceed to Stream B.

Transfer: Pour contents into the appropriate Satellite Accumulation Area (SAA) carboy.

Rinsing (The Analytical Safeguard):

Add ~1 mL of compatible solvent to the vial.

Vortex for 10 seconds (solubilizes lipophilic residues on glass walls).

Decant into the same waste carboy.

Why? This prevents residual sterol from leaching out of "empty" vials in glass trash,

potentially contaminating lab air/dust.

Scenario B: Neat Solid & Spill Cleanup
Scenario: Spilled powder or expired neat solid.[5]

PPE: Nitrile gloves, lab coat, safety glasses.
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Containment: Do not dry sweep (generates dust). Wet a paper towel with Ethanol or

Methanol (Zymosterol is not water-soluble; water will just spread it).

Cleanup: Wipe the area thoroughly.

Disposal: Place the chemically contaminated paper towels and the solid reagent container

into a double-bagged Hazardous Solid Waste container. Label as "Solid Waste: Zymosterol

Debris."

Scenario C: Empty Vial Management (RCRA
Compliance)
Scenario: You have used all the standard.

To classify a container as "RCRA Empty" (40 CFR 261.7), you must remove all wastes that can

be removed by pouring/pumping.

Protocol:

Triple Rinse: Rinse the vial 3 times with a solvent capable of dissolving the sterol (Methanol

or Acetone).

Discard Rinsate: Pour all rinsate into the appropriate Liquid Waste carboy.

Deface Label: Use a marker to cross out the chemical name and barcode.

Glass Disposal: Place the dry, defaced vial in the "Broken Glass/Sharps" container (Non-

Hazardous).

Visualized Decision Workflows
Diagram 1: Waste Stream Decision Matrix
Caption: Logical decision tree for segregating d5-Zymosterol waste based on physical state

and solvent composition.
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Diagram 2: "RCRA Empty" Vial Cleaning Protocol
Caption: Triple-rinse workflow to ensure vials are analytically clean and regulatory compliant

before glass disposal.
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Emergency Response (Spills)
Scenario Immediate Action Cleanup Agent

Skin Contact
Wash with soap and water for

15 min.
Water + Mild Soap

Eye Contact
Rinse cautiously with water for

15 min. Remove contacts.
Eye Wash Station

Powder Spill
Avoid dust formation.[6] Do not

dry sweep.
Wet wipe with Ethanol

Solvent Fire
Use Class B Extinguisher (

, Dry Chemical).
Do NOT use water jet

Note on Fire Safety: Zymosterol is a combustible solid. If dissolved in flammable solvents

(Hexane/Methanol), the fire hazard is high. If dissolved in Chloroform, the mixture is non-

flammable but may release phosgene gas in a fire. Evacuate immediately if Chloroform is

involved in a fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

